6-Amino-4-(4-chlorophenyl)-3-(methoxymethyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
6-Amino-4-(4-chlorophenyl)-3-(methoxymethyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
665000-63-5
VCID:
VC0460990
InChI:
InChI=1S/C15H13ClN4O2/c1-21-7-11-13-12(8-2-4-9(16)5-3-8)10(6-17)14(18)22-15(13)20-19-11/h2-5,12H,7,18H2,1H3,(H,19,20)
SMILES:
COCC1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC=C(C=C3)Cl
Molecular Formula:
C15H13ClN4O2
Molecular Weight:
316.74g/mol
6-Amino-4-(4-chlorophenyl)-3-(methoxymethyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
CAS No.: 665000-63-5
Main Products
VCID: VC0460990
Molecular Formula: C15H13ClN4O2
Molecular Weight: 316.74g/mol
CAS No. | 665000-63-5 |
---|---|
Product Name | 6-Amino-4-(4-chlorophenyl)-3-(methoxymethyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
Molecular Formula | C15H13ClN4O2 |
Molecular Weight | 316.74g/mol |
IUPAC Name | 6-amino-4-(4-chlorophenyl)-3-(methoxymethyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
Standard InChI | InChI=1S/C15H13ClN4O2/c1-21-7-11-13-12(8-2-4-9(16)5-3-8)10(6-17)14(18)22-15(13)20-19-11/h2-5,12H,7,18H2,1H3,(H,19,20) |
Standard InChIKey | OBWROHZXBQXBEH-UHFFFAOYSA-N |
SMILES | COCC1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC=C(C=C3)Cl |
Canonical SMILES | COCC1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC=C(C=C3)Cl |
PubChem Compound | 3156529 |
Last Modified | Nov 11 2021 |
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